alpha-15,16-DiHODE

• Molecular Formula: C18H32O4
• Molecular Weight: 312.4 g/mol
• InChI: InChI=1S/C18H32O4/c1-2-16(19)17(20)14-12-10-8-6-4-3-5-7-9-11-13-15-18(21)22/h4,6,10,12,16-17,19-20H,2-3,5,7-9,11,13-15H2,1H3,(H,21,22)/b6-4-,12-10-
• InChIKey: LKLLJYJTYPVCID-OHPMOLHNSA-N

15,16-DiHODE: Sourcing Guide for the Distinctive α-Linolenic Acid-Derived Oxylipin Metabolite

alpha-15,16-DiHODE (systematically, (±)-15,16-dihydroxy-9Z,12Z-octadecadienoic acid) is an oxygenated lipid mediator within the octadecanoid family, produced via cytochrome P450 (CYP) epoxygenase and epoxide hydrolase activity on α-linolenic acid (ALA) [1]. It is a dihydroxyoctadecadienoic acid (DiHODE) distinct from linoleic acid (LA)-derived metabolites like the DiHOMEs, and is reliably quantified in human serum, plasma, and bovine corpora lutea [2]. Its biosynthesis and detection in multiple biofluids establish it as a specific, endogenous marker of ALA metabolism with emerging roles in pregnancy biology and lipid signaling, making it a targeted analyte for specialized oxylipin profiling and mechanism-of-action studies [1].

▸ Endogenous ALA oxylipin – specific marker of α-linolenic acid metabolism

▸ Quantified in human serum/plasma – reported in multiple biofluids and bovine corpora lutea

▸ LC-MS/MS oxylipin profiling – suited for targeted lipidomic quantification

▸ ALA metabolic flux studies – supports ALA-specific biomarker and mechanism research

• [1] O'Neil, A., et al. (2020). Oxylipin concentrations in bovine corpora lutea during maternal recognition of pregnancy. Theriogenology, 142, 384-389. View Source
• [2] Gabbs, M., et al. (2015). Advances in Our Understanding of Oxylipins Derived from Dietary PUFAs. Advances in Nutrition, 6(5), 513-540. View Source

The Procurement Risk of Using Other DiHODEs or DiHOMEs in Place of 15,16-DiHODE

Substituting 15,16-DiHODE with other dihydroxy-octadecanoids, such as 9,10-DiHODE or 12,13-DiHODE, or with linoleic acid-derived metabolites like 9,10-DiHOME or 12,13-DiHOME, introduces significant analytical and biological variance. These compounds arise from different fatty acid precursors (ALA vs. LA) and exhibit distinct correlative relationships with disease states, as shown by their unique correlation coefficients (r) with obesity in hepatic tissue [1]. In biological systems, the regioisomers display differential abundance patterns; for instance, 15,16-DiHODE is often the most abundant ALA-derived DiHODE in human serum, indicating a unique metabolic fate [2]. Furthermore, their distinct biosynthetic pathways, catalyzed by different epoxygenase regioselectivity on ALA vs. LA, mean that their levels do not co-vary uniformly [1]. Therefore, using an analog as a proxy for 15,16-DiHODE will compromise the accuracy of lipidomic quantification and the interpretation of ALA-specific metabolic activity.

Precursor divergence

15,16-DiHODE derives from ALA; substitutes like DiHOMEs originate from linoleic acid, altering pathway interpretation.

Biomarker correlation mismatch

Reported hepatic obesity correlation strength differs from DiHOME analogs, limiting direct substitution in disease-model studies.

Abundance ranking variation

Serum abundance of 15,16-DiHODE often exceeds other DiHODEs; analog use may misrepresent ALA metabolite profiles.

• [1] Deol, P., et al. (2017). Omega-6 and omega-3 oxylipins are implicated in soybean oil-induced obesity in mice. Scientific Reports, 7(1), 12488. View Source
• [2] Metabolomics Workbench. (n.d.). RefMet name: 15,16-DiHODE. Retrieved April 18, 2026. View Source

Quantitative Differentiation of 15,16-DiHODE: Head-to-Head Evidence for Scientific Selection

Hepatic Correlation with Obesity: 15,16-DiHODE Outperforms DiHOME Analogs as a Disease Biomarker

In a murine model of diet-induced obesity, liver concentrations of 15,16-DiHODE demonstrated a strong, statistically significant correlation with body weight, quantified by a Spearman correlation coefficient (r) of 0.8 (P = 0.0009) [1]. This correlation strength was notably higher than that observed for the structurally related LA-derived metabolites 12,13-DiHOME (r = 0.6, P = 0.02) and 9,10-DiHOME (r = 0.5, P = 0.06) in the same tissue under identical experimental conditions [1].

Hepatic Obesity Correlation

Head-to-head

15,16-DiHODE r=0.8 (P=0.0009) vs. 12,13-DiHOME r=0.6 (P=0.02); 9,10-DiHOME r=0.5 (P=0.06)

Supports obesity-model biomarker interpretation

Murine liver, diet-induced obesity; LC-MS/MS

Evidence Dimension	Correlation with Obesity (Body Weight)
Target Compound Data	Spearman r = 0.8 (P = 0.0009)
Comparator Or Baseline	12,13-DiHOME (r = 0.6, P = 0.02); 9,10-DiHOME (r = 0.5, P = 0.06)
Quantified Difference	Higher correlation strength (Δr = 0.2-0.3) and greater statistical significance
Conditions	Liver tissue from C57BL/6 mice fed a soybean oil-enriched diet; oxylipin quantification via LC-MS/MS.

Why This Matters

For researchers investigating lipid mediators in obesity, 15,16-DiHODE provides a more robust and statistically reliable hepatic biomarker than the commonly studied DiHOME analogs, directly impacting experimental power and data interpretation.

• [1] Deol, P., et al. (2017). Omega-6 and omega-3 oxylipins are implicated in soybean oil-induced obesity in mice. Scientific Reports, 7(1), 12488. View Source

Precursor-Product Relationship: 15,16-DiHODE's Unique Association with its ALA-Derived Epoxide

Analysis of the relationship between precursor fatty acids and their oxylipin products in various oils reveals a strong and specific correlation between 15,16-DiHODE and its precursor ALA (r = 0.6458, P = 0.0007) [1]. In contrast, its relationship with the unrelated fatty acid LA is weaker (r = 0.5466, P = 0.0057) [1]. This is distinct from the behavior of 12,13-DiHODE, which shows a more balanced, albeit weaker, correlation with both ALA (r = 0.492, P = 0.0146) and LA (r = 0.6551, P = 0.0005) [1].

ALA Correlation Specificity

Head-to-head

15,16-DiHODE–ALA r=0.6458 (P=0.0007) vs. 12,13-DiHODE–ALA r=0.492 (P=0.0146)

Supports ALA-specific tracer interpretation

Across oil types (n=24), Spearman analysis

Evidence Dimension	Correlation with ALA Concentration
Target Compound Data	r = 0.6458 (P = 0.0007) for ALA; r = 0.5466 (P = 0.0057) for LA
Comparator Or Baseline	12,13-DiHODE: r = 0.492 (P = 0.0146) for ALA; r = 0.6551 (P = 0.0005) for LA
Quantified Difference	Higher r-value and statistical significance for ALA correlation (Δr = 0.1538 vs. 12,13-DiHODE)
Conditions	Spearman correlation analysis of total fatty acid and oxylipin concentrations across multiple oil types (n=24).

Why This Matters

This differential correlation profile indicates that 15,16-DiHODE is a more specific and reliable marker of ALA metabolism than 12,13-DiHODE, which is crucial for studies requiring precise tracing of ALA's biochemical fate and for avoiding confounding signals from LA pathways.

• [1] Gabbs, M., et al. (2015). Advances in Our Understanding of Oxylipins Derived from Dietary PUFAs. Advances in Nutrition, 6(5), 513-540. View Source

In Vivo Dynamics: Pregnancy-Specific Elevation of 15,16-DiHODE in Bovine Corpora Lutea

In a comparative study of pregnant vs. non-pregnant cattle, the concentration of 15,16-DiHODE was significantly elevated (P < 0.05) in the corpora lutea (CL) during early pregnancy (day 16 post-insemination) [1]. While this study also observed significant elevations for 9,10-DiHODE and 9,10-DiHOME, the finding confirms 15,16-DiHODE as one of a select group of oxylipins that are upregulated during maternal recognition of pregnancy [1]. The physiological relevance is further supported by prior observations linking this class of oxylipins to increased cellular proliferation and vasodilation, processes critical for CL function and early pregnancy maintenance [1].

Pregnancy Model Elevation

Class-level

Significantly increased (P<0.05) in bovine CL during early pregnancy

Supports reproductive biology model context

In vivo bovine, day 16 post-AI; LC-MS/MS

Evidence Dimension	Concentration Change in Corpora Lutea
Target Compound Data	Significantly increased (P < 0.05) in pregnant vs. non-pregnant cattle.
Comparator Or Baseline	9,10-DiHODE and 9,10-DiHOME (also increased, P < 0.05)
Quantified Difference	Qualitative difference (presence of a significant increase), not a quantitative difference in fold-change.
Conditions	In vivo bovine model; tissue collected at day 16 post-AI; oxylipin profiling via LC-MS/MS.

Why This Matters

This in vivo data provides a physiological context for procuring 15,16-DiHODE, positioning it as a relevant analyte for studies focused on the lipid biology of early pregnancy, reproductive success, and the molecular mechanisms of maternal recognition, where its levels are demonstrably dynamic.

• [1] O'Neil, A., et al. (2020). Oxylipin concentrations in bovine corpora lutea during maternal recognition of pregnancy. Theriogenology, 142, 384-389. View Source

Validated Application Scenarios for Procuring 15,16-DiHODE Based on Quantitative Evidence

Biomarker Discovery and Validation in Obesity and Metabolic Syndrome

Based on its strong and statistically significant correlation with body weight (r = 0.8, P = 0.0009) in hepatic tissue, which exceeds that of related DiHOMEs [1], 15,16-DiHODE is a superior candidate for inclusion in targeted lipidomic panels aimed at discovering or validating biomarkers of obesity, metabolic dysfunction, and the physiological effects of dietary interventions. Its use in this context is justified by quantitative, head-to-head comparative data.

Precise Tracing of α-Linolenic Acid (ALA) Metabolic Flux

Researchers requiring a specific and reliable readout of ALA metabolism should prioritize 15,16-DiHODE. Its correlation with ALA (r = 0.6458, P = 0.0007) is stronger and more significant than that of its regioisomer 12,13-DiHODE [2]. This specificity makes it an essential analytical standard for stable isotope-resolved metabolomics studies and for differentiating the biological effects of ALA from those of linoleic acid (LA).

Investigating the Lipid Biology of Early Pregnancy and Reproductive Tissues

Studies focused on the molecular events of maternal recognition of pregnancy, corpus luteum function, and early embryonic signaling can utilize 15,16-DiHODE as a validated and dynamic endogenous marker. Its significant upregulation in the bovine corpus luteum during early pregnancy provides a physiological rationale for its measurement in reproductive tissue biopsies, biofluids, and cell culture models of luteal cells [3].

Development and Validation of Targeted LC-MS/MS Assays for Oxylipin Profiling

For analytical chemists and core facilities developing multiplexed LC-MS/MS assays for oxylipins, 15,16-DiHODE is an essential synthetic standard. Its inclusion is necessary for accurate identification, retention time locking, and absolute quantification of this specific ALA-derived metabolite in complex biological matrices, ensuring that the developed method can resolve it from its isobaric regioisomers and LA-derived analogs like the DiHOMEs [1].

Application

Selection Property

Validation Focus

Obesity biomarker panel studies

Reported hepatic correlation with body weight

Confirm correlation strength in target matrix

ALA metabolic flux tracing

ALA-specific correlation profile

Verify precursor-product specificity vs. LA pathway

Reproductive tissue oxylipin studies

Pregnancy-responsive elevation in bovine CL

Confirm upregulation in relevant pregnancy model

LC-MS/MS method development

Oxylipin analytical standard

Verify chromatographic resolution from regioisomers

• [1] Deol, P., et al. (2017). Omega-6 and omega-3 oxylipins are implicated in soybean oil-induced obesity in mice. Scientific Reports, 7(1), 12488. View Source
• [2] Gabbs, M., et al. (2015). Advances in Our Understanding of Oxylipins Derived from Dietary PUFAs. Advances in Nutrition, 6(5), 513-540. View Source
• [3] O'Neil, A., et al. (2020). Oxylipin concentrations in bovine corpora lutea during maternal recognition of pregnancy. Theriogenology, 142, 384-389. View Source